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Compound of Interest

Compound Name: Tungsten boride (W2B5)

Cat. No.: B082816 Get Quote

A Comparative Guide to W-B System Compounds: W2B, WB, and WB2

This guide provides a detailed comparative analysis of the key physical and mechanical

properties of three prominent tungsten boride compounds: ditungsten boride (W2B), tungsten

monoboride (WB), and tungsten diboride (WB2). The information is tailored for researchers,

scientists, and materials development professionals, with a focus on experimental data and

established testing protocols.

Data Presentation
The following tables summarize the key properties of the W-B system compounds based on

available experimental and theoretical data.

Table 1: Crystal Structure and Thermal Properties

Property W2B WB WB2

Crystal Structure Tetragonal
Orthorhombic (β-WB),

Tetragonal (α-WB)
Hexagonal[1][2]

Melting Point (°C) 2670[1][2] 2655[1][2] 2365[1][2]

Oxidation Behavior
Significant oxidation

above 600°C[1][2]

Significant oxidation

above 600°C[1][2]

Significant oxidation

above 600°C[1][2]
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Table 2: Mechanical and Electrical Properties

Property W2B WB WB2

Vickers Hardness

(GPa)
~25-30 ~20-26 ~20-25.5[1][3]

Elastic Modulus (GPa) Theoretical: ~550-600 Theoretical: ~580-620 Experimental: ~553[4]

Fracture Toughness

(MPa·m¹/²)
Theoretical: ~3.5-4.5 Theoretical: ~3.0-4.0

Experimental: ~3.0-

3.7[4][5]

Electrical Resistivity

(µΩ·cm)
Not readily available 171.5 (δ-WB)[1][2] 312.6[1][2]

Note: Some mechanical properties, particularly for W2B and WB, have limited available

experimental data in comparative studies. The provided ranges are compiled from various

sources and may include theoretical values where experimental data is scarce.

Experimental Protocols
Detailed methodologies for the synthesis and characterization of W-B system compounds are

crucial for reproducible research. Below are outlines of common experimental protocols.

Synthesis of W-B System Compounds
1. Solid-State Reaction / Powder Metallurgy:

Objective: To synthesize polycrystalline W-B compounds from elemental powders.

Protocol:

Stoichiometric amounts of high-purity tungsten (W) and amorphous boron (B) powders are

thoroughly mixed.

The powder mixture is typically ball-milled to ensure homogeneity and reduce particle size.

The milled powder is then pressed into pellets.
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The pellets are sintered in a high-temperature furnace under an inert atmosphere (e.g.,

argon) or vacuum.

Sintering temperatures and times are varied to achieve the desired phase (e.g., 1400-

1800°C for several hours). For instance, phase-pure WB2 has been obtained with a B/W

molar ratio of 2.5 and sintering up to 1800°C.[6][7]

The resulting product is cooled and characterized to confirm the phase composition.

2. Arc Melting:

Objective: To produce dense, bulk samples of W-B compounds.

Protocol:

A mixture of elemental tungsten and boron is placed in a water-cooled copper hearth of an

arc furnace.

The chamber is evacuated and backfilled with an inert gas (e.g., argon).

A high current is passed through a tungsten electrode to create an arc, which melts the

reactants.

The molten material is allowed to solidify. The ingot is typically flipped and re-melted

several times to ensure homogeneity.

Characterization Techniques
1. X-ray Diffraction (XRD) for Phase Identification:

Objective: To identify the crystal structure and phase purity of the synthesized compounds.

Protocol:

A small amount of the synthesized powder or a polished bulk sample is placed on a

sample holder.

The sample is irradiated with monochromatic X-rays (commonly Cu Kα radiation).
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The diffracted X-rays are detected as a function of the diffraction angle (2θ).

A typical 2θ scan range for these materials is 20° to 80° with a step size of 0.02°.

The resulting diffraction pattern is compared with standard diffraction patterns from

databases (e.g., JCPDS) to identify the phases present.

2. Vickers Hardness Testing:

Objective: To measure the resistance of the material to plastic deformation.

Protocol:

The surface of the bulk sample is polished to a mirror finish to ensure accurate

measurements.

A diamond indenter in the shape of a square-based pyramid is pressed into the surface

with a specific load (e.g., 0.49 N to 4.9 N).

The load is held for a set dwell time (typically 10-15 seconds).

After the load is removed, the lengths of the two diagonals of the indentation are

measured using a microscope.

The Vickers hardness (HV) is calculated from the applied load and the average diagonal

length. Multiple indentations are made and averaged to ensure statistical reliability.

3. Thermogravimetric Analysis (TGA) for Oxidation Resistance:

Objective: To determine the thermal stability and oxidation behavior of the compounds.

Protocol:

A small, known mass of the powdered sample is placed in a crucible (e.g., alumina).

The crucible is placed in a thermogravimetric analyzer.
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The sample is heated at a constant rate (e.g., 10°C/min) in a controlled atmosphere (e.g.,

flowing air or oxygen).

The change in mass of the sample is recorded as a function of temperature.

The onset temperature of oxidation is identified by the temperature at which a significant

increase in mass (due to the formation of oxides like WO₃ and B₂O₃) is observed.[1][2]
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Caption: Experimental workflow for synthesis and characterization of W-B compounds.
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W2B

Hardness: ~25-30 GPa

Melting Point: 2670 °C

Structure: Tetragonal

WB

Hardness: ~20-26 GPa

Melting Point: 2655 °C

Structure: Orthorhombic/Tetragonal

Decreasing Hardness (generally)

WB2

Hardness: ~20-25.5 GPa

Melting Point: 2365 °C

Structure: Hexagonal

Decreasing Melting Point

Click to download full resolution via product page

Caption: Key property comparison of W-B system compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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